Cas no 63696-47-9 ( )

• Product Name: &nbsp
• CAS No: 63696-47-9
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 960701
• PubChem ID: 317202
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,5-diethyl-3-(2-hydroxyethyl)imidazolidine-2,4-dione
• DTXSID50311931
• 63696-47-9
• NSC247559
• NSC-247559
•  

• Inchi： 1S/C9H16N2O3/c1-3-9(4-2)7(13)11(5-6-12)8(14)10-9/h12H,3-6H2,1-2H3,(H,10,14)
• InChI Key： ORGWHUWJJGEKLC-UHFFFAOYSA-N
• SMILES： O=C1C(CC)(CC)NC(N1CCO)=O

Computed Properties

• Exact Mass: 200.11618
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.64